Desethylatrazine-d7

• Molecular Formula: C6H10ClN5
• Molecular Weight: 194.67 g/mol
• InChI: InChI=1S/C6H10ClN5/c1-3(2)9-6-11-4(7)10-5(8)12-6/h3H,1-2H3,(H3,8,9,10,11,12)/i1D3,2D3,3D
• InChIKey: DFWFIQKMSFGDCQ-YYWVXINBSA-N

Desethylatrazine-d7: Overview

2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine (CAS 1216649-31-8), also known as Desethylatrazine-d7 or Atrazine-desethyl D7, is a stable isotope-labeled analog of the triazine herbicide metabolite Desethylatrazine (CAS 6190-65-4) . It is a chloro-1,3,5-triazine-2,4-diamine derivative where seven hydrogen atoms on the isopropylamino substituent are replaced by deuterium (²H) [1]. This precise deuteration pattern yields a molecular mass of approximately 194.67 g/mol, which is +7 Da greater than the unlabeled Desethylatrazine (187.63 g/mol) [2]. It is commercially available with a certified isotopic enrichment of ≥99 atom % D and a chemical purity of ≥97% by HPLC . This compound is not intended for herbicidal use but is a specialized analytical tool for LC-MS/MS and GC-MS quantification in environmental monitoring and metabolic tracing [3].

Deuterated surrogate standard for desethylatrazine IDMS

+7 Da mass shift from unlabeled analyte

High isotopic enrichment for trace-level quantification

• [1] ChemSpider. (n.d.). 6-Chloro-N-[(2H7)-2-propanyl]-1,3,5-triazine-2,4-diamine. View Source
• [2] ChemWhat. (n.d.). ATRAZINE-DÉSÉTHYLE CAS#: 6190-65-4. View Source
• [3] WITEGA Laboratorien Berlin-Adlershof GmbH. (2026). Atrazine-desethyl-D7 Product Information. View Source

Why Deuterated Internal Standards Are Essential

Unlabeled Desethylatrazine and 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine are chemically nearly identical but are not functionally interchangeable in quantitative mass spectrometry. The unlabeled compound cannot serve as an internal standard (IS) for itself due to identical mass-to-charge (m/z) ratios, making it indistinguishable from the analyte of interest in complex environmental matrices like soil, water, or biological fluids [1]. This leads to severe matrix effects—ion suppression or enhancement—that can compromise accuracy, with recovery values for Desethylatrazine reported as low as 35–43% in some GC-MS methods without proper isotopic correction [2]. In contrast, the +7 Da mass shift of the deuterated compound allows the mass spectrometer to resolve it as a distinct signal, enabling it to compensate for extraction inefficiencies, instrument variability, and matrix-induced errors, which is essential for achieving the 86–115% recovery and <10% RSD performance expected of validated LC-MS/MS methods [3].

Desethylatrazine-d7

Unlabeled DEA

Non-analog IS

Mass resolution

Resolved +7 Da signal

No mass difference; isotope dilution impossible

Retention may not match analyte

Matrix effect correction

Co-elution enables correction

Cannot separate from native analyte

May not co-elute; uncorrected ion suppression

• [1] Restek. (2015). Choosing an Internal Standard. View Source
• [2] Academia.edu. (1994). Determination of hydroxy-s-triazines in water using HPLC or GC-MS. View Source
• [3] Springer Link. (2008). Multiresidue analysis of atrazine, diuron and their degradation products in sewage sludge by liquid chromatography tandem mass spectrometry. View Source

Performance Evidence for Desethylatrazine-d7

Isotopic Enrichment and Mass Shift Comparison

The target compound, 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine, exhibits a +7 Da mass shift relative to the unlabeled Desethylatrazine (C₆H₁₀ClN₅, 187.63 g/mol) [1]. This is due to the substitution of seven hydrogen atoms with deuterium on the isopropylamino group [2]. This distinct mass difference ensures that the labeled and unlabeled compounds are fully resolved in mass spectrometry, eliminating isotopic cross-talk and enabling the deuterated analog to function as an ideal internal standard [3].

Mass shift comparison

Class-level inference

+7 Da (d7) vs +3 Da (¹³C₃) and +5 Da (d5); d7 isotopologue 97.98% normalized

Reduces isotopic cross-talk risk

Lot-specific COA supports enrichment; d6 impurity 1.35%

Evidence Dimension	Molecular Mass (g/mol)
Target Compound Data	194.67
Comparator Or Baseline	Desethylatrazine (Unlabeled), 187.63
Quantified Difference	+7.04 Da
Conditions	Mass spectrometry analysis; theoretical mass shift based on molecular formula C₆H₃D₇ClN₅ vs. C₆H₁₀ClN₅

Why This Matters

This +7 Da mass shift is the fundamental physical property that enables accurate and interference-free quantification in complex matrices via LC-MS/MS or GC-MS, a capability the unlabeled compound lacks.

• [1] ChemWhat. (n.d.). ATRAZINE-DÉSÉTHYLE CAS#: 6190-65-4. View Source
• [2] ChemSpider. (n.d.). 6-Chloro-N-[(2H7)-2-propanyl]-1,3,5-triazine-2,4-diamine. View Source
• [3] Restek. (2015). Choosing an Internal Standard. View Source

Matrix Effect Correction and Recovery Improvement

The commercial specification for 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine includes a certified isotopic enrichment of ≥99 atom % D . This high enrichment level ensures that the contribution of the unlabeled (d₀) species to the internal standard signal is ≤1%, which is critical for maintaining a linear calibration curve and achieving low limits of detection (LOD) [1]. Lower purity deuterated standards can introduce significant error into quantification, particularly at low analyte concentrations .

Recovery & matrix correction

Cross-study comparable

With IS: recovery 67–102%, rel. recovery 87–112%, RSD 4–20% [2]; without IS: unaccounted recovery bias

Enables regulatory accuracy targets

Uncertainty ≤10% at 100 ng/L achievable [1]

Evidence Dimension	Isotopic Enrichment (atom % D)
Target Compound Data	≥99%
Comparator Or Baseline	Unlabeled Desethylatrazine: 0%
Quantified Difference	>99 percentage points
Conditions	Product specification from a reputable vendor; enrichment measured by HPLC or NMR

Why This Matters

Procuring a standard with certified ≥99 atom % D enrichment is essential for meeting the stringent data quality objectives (DQOs) of regulatory environmental monitoring and for validating methods to standards like ISO 17025 or EPA guidelines.

• [1] WITEGA Laboratorien Berlin-Adlershof GmbH. (2026). Atrazine-desethyl-D7 Product Information. View Source

Method Detection Limit Capability

In a validated LC-MS/MS method for analyzing atrazine, diuron, and their degradation products in sewage sludge, the use of stable isotopically labeled internal standards (e.g., deuterated atrazine) was essential to overcome matrix effects [1]. While this specific study did not use the target compound, it demonstrates the necessity of a deuterated internal standard for its unlabeled counterpart, Desethylatrazine, to achieve acceptable recovery. The method yielded mean recovery values ranging from 86% to 115% for the analytes across different fortification levels [1]. Without a suitable internal standard, matrix-induced signal suppression can lead to severe underestimation of analyte concentration, with recovery for Desethylatrazine as low as 35% in some GC-MS methods [2].

Detection limit

Cross-study comparable

MDL 0.02 µg/L water; LOD 2 ng/L drinking water; 0.03–2.80 ng/mL urine

Supports sub-ppb trace monitoring

Regulatory thresholds typically 0.1 µg/L

Evidence Dimension	Analyte Recovery (%) with Internal Standard
Target Compound Data	86-115% (inferred for Desethylatrazine with a deuterated IS)
Comparator Or Baseline	Desethylatrazine recovery without IS: as low as 35-43% in GC-MS
Quantified Difference	Improvement of >50 percentage points
Conditions	Sewage sludge samples; LC-ESI-MS/MS; stable isotopically labeled internal standards used

Why This Matters

This evidence demonstrates that the deuterated compound is a procurement necessity for any laboratory aiming to generate legally defensible, quantitative data for Desethylatrazine in complex environmental matrices, as it is the only way to reliably correct for matrix effects.

• [1] Springer Link. (2008). Multiresidue analysis of atrazine, diuron and their degradation products in sewage sludge by liquid chromatography tandem mass spectrometry. View Source
• [2] Academia.edu. (1994). Determination of hydroxy-s-triazines in water using HPLC or GC-MS. View Source

Long-Term Stability and Shelf Life

A robust analytical method using solid-phase extraction coupled with gas chromatography-mass spectrometry (GC-MS) and deuterated internal standards achieved a limit-of-detection (LOD) of 0.01 μg/L (10 ppt) for Desethylatrazine in surface water [1]. This level of sensitivity is required for monitoring compliance with environmental quality standards, such as the European Union's 0.1 μg/L limit for individual pesticides in drinking water. The use of a deuterated internal standard like the target compound is instrumental in achieving this low LOD by minimizing background noise and improving signal-to-noise ratio [1].

Shelf stability

Data to verify

24 months at 2–8°C; 3 years at -20°C powder; re-analysis after 3 years recommended

Supports multi-year study planning

Comparative degradation data not available

Evidence Dimension	Limit of Detection (LOD)
Target Compound Data	0.01 μg/L (achievable with deuterated IS)
Comparator Or Baseline	Methods without IS may have higher, less reliable LODs due to matrix effects
Quantified Difference	N/A (baseline not established)
Conditions	Surface water; solid-phase extraction (SPE); GC-MS; deuterated internal standards for quantitation

Why This Matters

Procurement of 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine enables analytical laboratories to achieve the sub-ppb detection limits mandated by drinking water and surface water monitoring regulations.

• [1] Scholars' Mine, Missouri S&T. (2016). Determination of Chloro-S-Triazines Including Didealkylatrazine Using Solid-Phase Extraction Coupled with Gas Chromatography-Mass Spectrometry. View Source

Validated Drinking Water Method Performance

A comparative photodegradation study in water found that the unlabeled metabolite Desethylatrazine degraded more slowly than its parent compound, atrazine, when exposed to simulated sunlight in the presence of FeCl₃ [1]. This higher inherent stability of the metabolite explains its frequent detection alongside atrazine in natural waters and underscores the need for a stable, deuterated analog for accurate monitoring. The deuterated compound, 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine, is expected to mirror this stability, making it a robust internal standard for long-term environmental studies [2].

Validated drinking water method

Supporting evidence

LOD 2 ng/L; expanded uncertainty ≤10% at 100 ng/L; external QC validated

Compliance-ready performance benchmark

Method used deuterated IS as surrogate

Evidence Dimension	Relative Photodegradation Rate
Target Compound Data	Stability similar to Desethylatrazine (inferred)
Comparator Or Baseline	Atrazine (parent compound) degraded faster
Quantified Difference	Not quantified; qualitative observation of higher stability
Conditions	Water samples; xenon arc lamp/sunlight + FeCl₃

Why This Matters

The higher environmental persistence of the target analyte makes a stable deuterated internal standard like 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine particularly valuable for studies tracking its transport and fate over extended periods.

• [1] Mendeley Data. (n.d.). Comparative Photodegradation Study of Atrazine and Desethylatrazine in Water Samples Containing Titanium Dioxide/Hydrogen Peroxide and Ferric Chloride/Hydrogen Peroxide. View Source
• [2] USGS Publications Warehouse. (1998). Degradation of Triazine Herbicides. View Source

Application Scenarios

Drinking Water Compliance Monitoring

Environmental testing laboratories procuring 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine will use it as an internal standard for the LC-MS/MS or GC-MS quantification of Desethylatrazine in drinking water and groundwater [1]. The compound's +7 Da mass shift and high isotopic purity allow for the correction of matrix effects, enabling the lab to achieve the sub-0.1 μg/L limits of detection required by regulations like the EU Drinking Water Directive. This ensures accurate, legally defensible reporting of atrazine metabolite contamination [1].

Groundwater Transport and Fate Studies

For researchers studying the long-term transport and degradation of atrazine in agricultural watersheds, 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine is an essential tool [2]. By using this deuterated compound as an internal standard, scientists can accurately track the formation and persistence of the Desethylatrazine metabolite in complex environmental compartments like soil, sediment, and surface water, even in the presence of interferences from other organic matter [3].

Human Biomonitoring and Exposure Assessment

Analytical chemists developing and validating new multi-residue methods for pesticides in food or biological samples (e.g., urine) require high-purity deuterated internal standards like 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine [4]. The compound is used to establish calibration curves, assess method recovery (targeting 70-120%), and determine inter-day precision (RSD < 15-20%), which are all critical validation parameters for methods used in academic research, contract research organizations (CROs), and regulatory testing facilities [4].

Method Development and Validation

In toxicology and pharmacology research investigating the metabolic fate of atrazine, 2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine can be employed as a tracer or internal standard for quantifying the Desethylatrazine metabolite in biological matrices like plasma, urine, or cell culture media . This application is crucial for generating accurate pharmacokinetic data and understanding the formation of potentially toxicologically relevant metabolites, where precise quantification is paramount .

Application

Selection Property

Validation Focus

Drinking water regulatory monitoring

Deuterated IS for matrix effect correction

Accuracy at regulatory thresholds

Groundwater fate and transport studies

Co-eluting surrogate for recovery correction

Precision across large-volume extractions

Human biomonitoring research (urine)

Matrix-matched isotope dilution

Recovery and precision in biological matrices

Method validation (LC-MS/MS, GC-MS)

Certified high-purity reference standard

Isotopic purity and lot-specific documentation

• [1] Scholars' Mine, Missouri S&T. (2016). Determination of Chloro-S-Triazines Including Didealkylatrazine Using Solid-Phase Extraction Coupled with Gas Chromatography-Mass Spectrometry. View Source
• [2] USGS Publications Warehouse. (1998). Degradation of Triazine Herbicides. View Source
• [3] WITEGA Laboratorien Berlin-Adlershof GmbH. (2026). Atrazine-desethyl-D7 Product Information. View Source
• [4] Infona. (2010). An improved high-performance liquid chromatography–tandem mass spectrometric method to measure atrazine and its metabolites in human urine. View Source